Cas no 40527-43-3 (Benzene,4-(diethoxymethyl)-1,2-dimethoxy-)
40527-43-3 structure
Product Name:Benzene,4-(diethoxymethyl)-1,2-dimethoxy-
CAS No:40527-43-3
MF:C13H20O4
MW:240.295504570007
CID:333250
PubChem ID:227885
Update Time:2025-04-19
Benzene,4-(diethoxymethyl)-1,2-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,4-(diethoxymethyl)-1,2-dimethoxy-
- 4-(diethoxymethyl)-1,2-dimethoxybenzene
- 3,4-Dimethoxy-benzaldehyd-diaethylacetal
- 3,4-dimethoxybenzaldehyde diethyl acetal
- AC1L5FTJ
- AC1Q575F
- AR-1F6839
- CTK4I3286
- NSC20046
- SureCN5383607
- Veratraldehyde diethyl acetal
- Veratrumaldehyd-diethyl-acetal
- DTXSID90281083
- SCHEMBL5383607
- URYRHAYGCRYMOT-UHFFFAOYSA-N
- NSC-20046
- 4-Diethoxymethyl-1,2-dimethoxybenzene
- 40527-43-3
-
- Inchi: 1S/C13H20O4/c1-5-16-13(17-6-2)10-7-8-11(14-3)12(9-10)15-4/h7-9,13H,5-6H2,1-4H3
- InChI Key: URYRHAYGCRYMOT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=C(C=1)OC)OC)OCC
Computed Properties
- Exact Mass: 240.1362
- Monoisotopic Mass: 240.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
- LogP: 2.77540
Benzene,4-(diethoxymethyl)-1,2-dimethoxy- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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